4-(2-((6-Oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamido)benzamide

• IUPAC Name: 4-[[2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C19H16N4O3S/c20-18(26)13-6-8-14(9-7-13)21-17(25)11-27-19-22-15(10-16(24)23-19)12-4-2-1-3-5-12/h1-10H,11H2,(H2,20,26)(H,21,25)(H,22,23,24)
• InChI Key: AUTHSTMSFYJVDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)NC(=N2)SCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

4-(2-((6-Oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamido)benzamide, also known as "OPB-9195," is a small molecule compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Antitumor Agents

Compounds related to 4-(2-((6-Oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamido)benzamide have been designed and evaluated as antitumor agents. For instance, N-{4-[(2,4-diamino-5-methyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-6-yl)thio]benzoyl}-L-glutamic acid and its derivatives show potential as dual inhibitors of human dihydrofolate reductase and thymidylate synthase. These compounds also exhibit inhibitory activity against several human tumor cell lines (Gangjee et al., 2005).

Antibacterial Agents

Another application is in the development of antibacterial agents. Derivatives of similar structures have been shown to possess antimicrobial properties against both Gram-positive and Gram-negative bacteria and the Candida albicans fungal strain. This includes compounds like 6-(1H-benzimidazol-2-yl)-3,5-dimethyl-4-oxo-2-thio-3,4-dihydrothieno[2,3-d]pyrimidines (Vlasov et al., 2021).

Anti-inflammatory Activity

Research has also been conducted on compounds with structural similarities for their anti-inflammatory activity. For instance, N- (3-chloro-2-oxo-4-phenyl-1-azetidinyl)-4-[4,5-dihydro - 4 (1H - indolyl-3-yyl methylene)-2-methyl-5-oxo-1H-imidazol-1-yl-(substituted benzylidene)] benzamides have been prepared and tested for their anti-inflammatory activity (Kalsi et al., 1990).

Anti-Tubercular Agents

Some derivatives have been synthesized and evaluated for in vitro anti-tubercular activity against Mycobacterium tuberculosis. A series of novel derivatives like 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide have shown promising activity with non-cytotoxic nature, indicating potential as anti-tubercular scaffolds (Nimbalkar et al., 2018).

Helicobacter pylori Urease Inhibition

Certain novel dihydropyrimidine-hydroxamic acid hybrids have been discovered as potent inhibitors of Helicobacter pylori urease, which suggests their potential application in treating Helicobacter pylori-caused gastritis (Mamidala et al., 2021).